Unii-E6SH3NO0FM
Overview
Description
[2-[[4-[(2,4-dioxo-1,3-thiazolidin-5-yl)methyl]phenoxy]methyl]-2,5,7,8-tetramethyl-3,4-dihydrochromen-6-yl] hydrogen sulfate is an aromatic ether and a thiazolidinone.
Scientific Research Applications
1. Enhancing STEM Education
Research indicates that STEM (Science, Technology, Engineering, Mathematics) education can be significantly improved through innovative approaches. For instance, a study by Majid et al. (2018) demonstrated that implementing STEM education in schools leads to enhanced problem-solving abilities, innovation, logical thinking, and technological insights in students (Majid et al., 2018).
2. Promoting Research-Based Learning
Fanny Rahmatina Rahim (2019) explored the impact of research-based learning in Integrated Science courses, highlighting its effectiveness in fostering critical and creative thinking skills (Rahim, 2019).
3. Enhancing Research Collaboration
Studies like that of D’Ippolito and Rüling (2019) emphasize the importance of diverse collaboration patterns within scientific organizations. Their research identified different types of collaborations that contribute to the long-term success of Large Scale Research Infrastructures (LSRIs) (D’Ippolito & Rüling, 2019).
4. Importance in University Settings
Kajaman (2022) discussed the critical role of scientific research in universities, noting that it is a key indicator of quality and excellence in higher education institutions (Kajaman, 2022).
5. Broadening Diversity in the Scientific Workforce
Hernandez et al. (2018) provided insights into how undergraduate research experiences (UREs) play a pivotal role in maintaining diversity in the scientific workforce. They noted that structured, faculty-mentored research experiences significantly increase the likelihood of students pursuing science-related careers (Hernandez et al., 2018).
properties
Molecular Formula |
C24H27NO8S2 |
|---|---|
Molecular Weight |
521.6 g/mol |
IUPAC Name |
[2-[[4-[(2,4-dioxo-1,3-thiazolidin-5-yl)methyl]phenoxy]methyl]-2,5,7,8-tetramethyl-3,4-dihydrochromen-6-yl] hydrogen sulfate |
InChI |
InChI=1S/C24H27NO8S2/c1-13-14(2)21-18(15(3)20(13)33-35(28,29)30)9-10-24(4,32-21)12-31-17-7-5-16(6-8-17)11-19-22(26)25-23(27)34-19/h5-8,19H,9-12H2,1-4H3,(H,25,26,27)(H,28,29,30) |
InChI Key |
MTCJRDKAPLOLHD-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=C(C2=C1OC(CC2)(C)COC3=CC=C(C=C3)CC4C(=O)NC(=O)S4)C)OS(=O)(=O)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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